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Compound Focus: Triphenylgermane

CAS No.: 2816-43-5

Cat. No.: S1905349

Available Information on Triphenylgermane

The table below summarizes the key data available for triphenylgermane from the search results:

Property Value Source | Context

CAS Number 2816-43-5 Commercial chemical
databases [1]

Molecular Formula Ci1sH16Ge Commercial chemical
databases [1]

Molecular Weight 304.96 Commercial chemical
databases [1]

Melting Point 40-43 °C Commercial chemical
databases [1]

Form Powder or crystals Commercial chemical
databases [1]

Primary Use in Catalyst in organic synthesis Research article (2016) [2]
Literature
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Property Value Source | Context
Analysis Method in Characterized by FT-IR, NMR, single- Research article (2016) [2]
Literature crystal XRD

General Principles for Analytical Method Validation

Although a specific method for triphenylgermane is not available, analytical method validation follows
established international guidelines. The ICH Q2(R1) guideline defines the core parameters that must be
validated for any analytical procedure [3]. The principles below, often applied in chromatographic analysis

like HPLC, provide a framework you would use to generate your own comparative data.

The following workflow outlines the key steps and parameters involved in developing and validating an

analytical method:
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To ensure the reliability of the data generated, the following experimental protocols should be meticulously

designed and documented for each validation parameter:

¢ Precision Evaluation: Perform a minimum of six replicate injections of a standard solution at a
known concentration. The relative standard deviation (RSD%) of the resulting peak areas (for
accuracy) and retention times (for system stability) is calculated. An RSD of less than 1-2% is often a
target for good precision [4] [5].

e Accuracy (Recovery) Assessment: Spike a known amount of a triphenylgermane standard into a
sample matrix that does not contain it (a "blank™). Process the sample using the proposed extraction
and analysis method. Calculate the percentage recovery of the analyte. Recovery rates close to
100% indicate high accuracy [6].

¢ Robustness Testing: Deliberately introduce small, controlled variations in method parameters
(e.g., mobile phase pH *0.2 units, column temperature +5°C, flow rate £10%) [4] [5]. The
system's ability to maintain consistent retention times and resolution under these variations is
then measured. Using a column oven is critical for stabilizing retention times against temperature
fluctuations [4].

A Path Forward for Your Guide

Since published comparative data is lacking, you may need to generate the experimental data yourself to

create a meaningful guide. Here is a suggested approach:

o Define the Alternatives for Comparison: Identify what you are comparing triphenylgermane
against (e.g., other catalysts, or different analytical columns/mobile phases for its analysis).
e Establish a Robust HPLC Protocol: Based on general principles, design a reliable HPLC method.
Key parameters to control include:
o Mobile Phase: Use high-quality solvents and prepare them fresh and consistently [4] [5].
o Column Temperature: Stabilize with a column oven [4].
o Flow Rate: Ensure pump calibration for consistency [5].
¢ Execute the Validation Experiments: For triphenylgermane and each alternative, conduct the
experiments for precision, accuracy, robustness, and other ICH parameters as outlined above.
e Compile and Compare Data: Structure the results into clear tables comparing the key performance
metrics (e.g., RSD%, recovery %, retention factor) across all tested conditions and alternatives.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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